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Compound of Interest

Compound Name: Vps34-IN-1

Cat. No.: B1194436

Vps34-IN-1 Technical Support Center

Welcome to the technical support center for Vps34-IN-1, a potent and selective inhibitor of the
class Il phosphoinositide 3-kinase (PI13K), Vps34. This resource is designed to assist
researchers, scientists, and drug development professionals in optimizing their experiments
and troubleshooting common issues encountered with the use of Vps34-IN-1.

Frequently Asked Questions (FAQSs)

Q1: What is Vps34-IN-1 and what is its primary mechanism of action?

Vps34-IN-1 is a potent and highly selective ATP-competitive inhibitor of Vps34.[1][2] Vps34 is a
class Il PI3K that phosphorylates phosphatidylinositol (PtdIns) to generate phosphatidylinositol
3-phosphate (Ptdins(3)P).[3][4] PtdIns(3)P is a key lipid messenger involved in the regulation of
intracellular membrane trafficking, including autophagy and endosomal sorting.[3][4] Vps34-IN-
1 inhibits the kinase activity of Vps34, leading to a rapid reduction in cellular Ptdins(3)P levels.

[3]
Q2: What is the in vitro potency and selectivity of Vps34-IN-1?

Vps34-IN-1 exhibits a half-maximal inhibitory concentration (IC50) of approximately 25 nM
against the recombinant Vps34-Vps15 complex in cell-free assays.[1][2][5] It is highly selective
for Vps34 and does not significantly inhibit the activity of class | or class Il PI3K isoforms, nor a
large panel of protein kinases, making it a specific tool for studying Vps34 function.[2][3][6]
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Q3: How does Vps34-IN-1 affect downstream signaling pathways?

The primary downstream effect of Vps34-IN-1 is the reduction of PtdIns(3)P levels, which in
turn affects the localization and activity of proteins containing PtdIns(3)P-binding domains like
FYVE and PX.[3] A key downstream target is the serum- and glucocorticoid-regulated kinase 3
(SGK3), which is partially regulated by Vps34-generated Ptdins(3)P.[2][3] Treatment with
Vps34-IN-1 leads to a rapid, dose-dependent decrease in the phosphorylation of SGK3.[3][5]
Vps34-IN-1 also modulates autophagy and can impact the mTORCL1 signaling pathway.[4][5]

Q4: What are the recommended storage and handling conditions for Vps34-IN-1?
e Powder: Store at -20°C for up to 3 years.[7]

o Stock Solutions: Aliquot and store in solvent at -80°C for up to 1 year or at -20°C for up to 6
months.[5][7] Avoid repeated freeze-thaw cycles.[1]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Poor Solubility

Degraded DMSO or incorrect

solvent.

Use fresh, anhydrous DMSO
to prepare stock solutions.[1]
For in vivo studies, specific

formulation protocols should

be followed (see table below).

Compound precipitation in

media.

Ensure the final concentration
of DMSO in your cell culture
media is low (typically <0.5%)
to prevent precipitation.
Prepare working dilutions from
a high-concentration stock just

before use.

Inconsistent or No Effect in

Cellular Assays

Ineffective concentration.

Titrate Vps34-IN-1 to
determine the optimal
concentration for your cell line
and experimental endpoint.
Effective concentrations in
cells typically range from 100
nM to 1 uM.[5][6]

Short incubation time.

Vps34-IN-1 can induce rapid
effects on PtdIns(3)P levels
(within minutes).[3] However,
downstream effects like
inhibition of autophagy or
apoptosis may require longer
incubation times (e.g., 16-24
hours).[5][8]

Cell line resistance.

The sensitivity to Vps34-IN-1
can be cell-type dependent.
Confirm Vps34 expression and

activity in your cell line.

Off-Target Effects Observed

High concentration of inhibitor.

Use the lowest effective

concentration of Vps34-IN-1 as
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determined by a dose-
response experiment. Although
highly selective, very high
concentrations may lead to off-

target activities.

Ensure you are using a high-

Impure compound. )
purity batch of Vps34-IN-1.

Variability in In Vivo Efficacy Poor bioavailability.

Use a recommended
formulation for oral
administration to improve
solubility and absorption.[9]
One suggested vehicle is a mix
of 10% DMSO, 40% PEG300,

5% Tween-80, and 45% saline.

[7]

Optimize the dose and
frequency of administration
based on pharmacokinetic
] ) studies if available, or on pilot

Inadequate dosing regimen. ) ) )
experiments. A starting point
for oral administration in mice
has been reported at 10

mg/kg.[9]

Data Presentation

Table 1: Vps34-IN-1 Potency and Selectivity
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Target IC50 Assay Type Reference

Recombinant Vps34-
Vps15 complex,

Vps34 ~25 nM ) ] ] [2][5][6]
radioactive kinase

assay

Class | PI3Ks (a, B, v, Not significantly ) o
Kinase activity assays  [3][5]

d) inhibited
Class Il PI3Ks (C2aq, Not significantly ) o

S Kinase activity assays  [3][5]
C2B3, C2y) inhibited
Protein Kinases Not significantly ) o

o Kinase activity assays  [3][6]
(Panel of >300) inhibited at 1 pM

Table 2: Vps34-IN-1 Solubility
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Solvent Solubility Notes Reference
=31 mg/mL (~72.8 Use fresh, anhydrous

DMSO [517]
mM) DMSO.

35 mg/mL [10]

85 mg/mL (~199.6
[1][11]

mM)
85 mg/mL (~199.6

Ethanol [11]
mM)

Water Insoluble [1][11]

10% DMSO, 40%
In Vivo Formulation 1 > 2.5 mg/mL PEG300, 5% Tween- [7]
80, 45% saline

10% DMSO, 90%
In Vivo Formulation 2 > 2.5 mg/mL (20% SBE-B-CD in [7]

saline)

) ] 10% DMSO, 90%
In Vivo Formulation 3 > 2.5 mg/mL ) [7]
corn olil

Table 3: Recommended Concentrations for Cellular Assays

© 2025 BenchChem. All rights reserved. 6/12 Tech Support


https://www.medchemexpress.com/Vps34-IN-1.html
https://file.medchemexpress.com/batch_PDF/HY-12795/Vps34-IN-1-DataSheet-MedChemExpress.pdf
https://www.caymanchem.com/product/17392/vps34-in-1
https://www.selleckchem.com/products/vps34-in1.html
https://www.selleckchem.com/datasheet/vps34-in1-S798001-DataSheet.html
https://www.selleckchem.com/datasheet/vps34-in1-S798001-DataSheet.html
https://www.selleckchem.com/products/vps34-in1.html
https://www.selleckchem.com/datasheet/vps34-in1-S798001-DataSheet.html
https://file.medchemexpress.com/batch_PDF/HY-12795/Vps34-IN-1-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-12795/Vps34-IN-1-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-12795/Vps34-IN-1-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

o Concentration . )
Application Incubation Time Reference
Range

Inhibition of

0.01-1pum 1 hour [5]
PtdIns(3)P levels

Reduction of SGK3
activity/phosphorylatio 0.1 - 4 uM 1- 24 hours [31[5]

n

Modulation of
autophagy (e.g., LC3B  1-10uM 16 hours [5]

staining)

Anti-proliferative ] ]
o Varies by cell line 24 - 72 hours [8]
activity

Experimental Protocols & Visualizations
Vps34 Signaling Pathway and Inhibition by Vps34-IN-1

Vps34, in complex with Vps15 and other regulatory proteins (like Beclin-1 and Atg14L for
autophagy), phosphorylates Ptdins to produce PtdIins(3)P. This lipid product serves as a
docking site for proteins involved in the initiation of autophagy and endosomal trafficking.
Vps34-IN-1 directly inhibits the kinase activity of Vps34, blocking this process.
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Subptrate Inhibition

Vps34 Complex
TP > ADP
Vps15

el

Autophagy Initiation Endosomal Trafficking

Beclin-1 / Atg14L
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Seed cells and allow to adhere overnight

Treat cells with Vps34-IN-1
(e.g.,0.1, 1, 4 uM) and controls
(DMSO) for desired time (e.g., 1-24h)

'

Wash cells with cold PBS
and lyse in RIPA buffer
with protease/phosphatase inhibitors

'

Determine protein concentration
(e.g., BCA assay)

'

Prepare samples and run
SDS-PAGE

'

Transfer proteins to a
PVDF membrane

'

Block membrane
(e.g., 5% BSA or milk in TBST)

'

Incubate with primary antibodies
(e.g., anti-p-SGK3, anti-SGK3, anti-Actin)

'

Wash and incubate with
HRP-conjugated secondary antibody

'

Detect signal using ECL
and imaging system

Analyze band intensities
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Action: Consider cell-line specific

factors or alternative readouts.

Experiment yields unexpected results

Action: Prepare fresh stock
in anhydrous DMSO.
Ensure final solvent concentration
is low in media.

Action: Perform a dose-response
experiment (e.g., 10 nM - 10 uM).

Action: Perform a time-course
experiment (e.g., 1, 4, 16, 24h).

Action: Troubleshoot assay components
(reagents, antibodies, cell health).

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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